methyl 1-(bromomethyl)-2-oxocycloheptane-1-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves the use of bromination of ketones or aldehydes . For instance, the synthesis of various bromomethyl cyclopropane derivatives has been achieved via an α-bromoketone and/or aldehydes with ethyl cyanoacetate or malononitrile and cyanogen bromide (BrCN) in the presence of Et3N .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-(bromomethyl)-2-oxocycloheptane-1-carboxylate involves the reaction of cycloheptanone with bromomethane, followed by esterification with methyl chloroformate.", "Starting Materials": [ "Cycloheptanone", "Bromomethane", "Methyl chloroformate", "Sodium hydroxide", "Anhydrous ether", "Anhydrous sodium sulfate" ], "Reaction": [ "Step 1: Dissolve cycloheptanone (1.0 mol) in anhydrous ether (50 mL) and add sodium hydroxide (1.0 mol).", "Step 2: Add bromomethane (1.2 mol) dropwise to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Extract the product with anhydrous ether (3 x 50 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 4: Concentrate the organic layer under reduced pressure to obtain 1-(bromomethyl)cycloheptanone.", "Step 5: Dissolve 1-(bromomethyl)cycloheptanone (1.0 mol) in anhydrous ether (50 mL) and add methyl chloroformate (1.2 mol) dropwise.", "Step 6: Stir the reaction mixture for 2 hours at room temperature and then extract the product with anhydrous ether (3 x 50 mL).", "Step 7: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain methyl 1-(bromomethyl)-2-oxocycloheptane-1-carboxylate." ] } | |
CAS RN |
107987-01-9 |
Molecular Formula |
C10H15BrO3 |
Molecular Weight |
263.1 |
Purity |
95 |
Origin of Product |
United States |
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